Cas no 186203-81-6 (tert-butyl octahydro-1H-pyrrolo[3,4-b]pyridine-6-carboxylate)

tert-butyl octahydro-1H-pyrrolo[3,4-b]pyridine-6-carboxylate structure
186203-81-6 structure
Product Name:tert-butyl octahydro-1H-pyrrolo[3,4-b]pyridine-6-carboxylate
CAS No:186203-81-6
MF:C12H22N2O2
MW:226.315283298492
MDL:MFCD11858524
CID:850679
Update Time:2025-04-19

tert-butyl octahydro-1H-pyrrolo[3,4-b]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl hexahydro-1H-pyrrolo[3,4-b]pyridine-6(2H)-carboxylate
    • 6-Boc-6H-octahydro-pyrrolo[3,4-b]pyridine
    • 6H-Pyrrolo[3,4-b]pyridine-6-carboxylic acid, octahydro-, 1,1-dimethylethyl ester
    • tert-butyl 1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridine-6-carboxylate
    • tert-butyl octahydropyrrolo[3,4-b]pyridine-6-carboxylate
    • 6-Boc-octahydropyrrolo[3,4-b]pyridine
    • (1H-tetrazol-5-yl)MethanaMine hydrochloride
    • 6H-Pyrrolo[3,4-b]pyridine-6-carboxylic acid
    • tert-butyl octahydro-6H-pyrrolo[3,4-b]pyridine-6-carboxylate
    • tert-butyl (4aS,7aS)-octahydro-1H-pyrrolo[3,4-b]pyridine-6-carboxylate
    • Octahydro-6H-pyrrolo[3,4-b]pyridine-6-carboxylic acid 1,1-dimethylethyl ester
    • 6H-Pyrrolo[3,4-b]pyridine-6-carboxylic acid, octahydro-, 1,1-diMethylethyl ester
    • OCTAHYDRO-PYRROLO[3,4-B]PYRIDINE-6-CARBOXYLIC ACID TERT-BUTYL ESTER
    • tert-butyl octahydro-1H-pyrrolo[3,4-b]pyridine-6-carboxylate
    • LPNOEYLQBVUWGH-UHFFFAOYSA-N
    • ANW
    • MDL: MFCD11858524
    • Inchi: 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-9-5-4-6-13-10(9)8-14/h9-10,13H,4-8H2,1-3H3
    • InChI Key: LPNOEYLQBVUWGH-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC2C(CCCN2)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Topological Polar Surface Area: 41.6

Experimental Properties

  • Density: 1.052±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (3.4 g/l) (25 º C),

tert-butyl octahydro-1H-pyrrolo[3,4-b]pyridine-6-carboxylate Pricemore >>

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